Cas no 35693-92-6 (2,4,6-Trichlorobiphenyl)

• Product Name: 2,4,6-Trichlorobiphenyl
• CAS No: 35693-92-6
• MF: C₁₂H₇Cl₃
• MW: 257.54298043251
• MDL: MFCD00152900
• CID: 310476
• PubChem ID: 24860585
• Update Time: 2025-10-29

2,4,6-Trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl,2,4,6-trichloro-
• 2,4,6-Trichlorobiphenyl
• 1,3,5-trichloro-2-phenylbenzene
• 2,4,6-Trichlorobiphenyl Solution
• Internal Standards
• PCB Congener Mix #8
• PCB No 30 solution
• PCB No.30
• 1,1'-Biphenyl,2,4,6-trichloro
• 2,4,6-dichlorobiphenyl
• 2,4,6-PCB
• 2,4,6-Tcb
• 2,4,6-Trichloro-1,1'-biphenyl
• 2,4,6-Trichloro-1,1'-biphenylPCB 30
• 2,4,6-Trichlorobiphenyl100 μg
• PCB 30
• 1,1'-Biphenyl, 2,4,6-trichloro-
• PCB No. 30 100 microg/mL in Hexane
• AKOS015902968
• NS00074021
• 1,1'-Biphenyl, 2,4,6-trichloro-; Biphenyl, 2,4,6-trichloro- (7CI); 2,4,6-Trichloro-1,1'-biphenyl; 2,4,6-Trichlorobiphenyl; PCB 30; 2,4,6-TriCB
• 35693-92-6
• A874538
• InChI=1/C12H7Cl3/c13-9-6-10(14)12(11(15)7-9)8-4-2-1-3-5-8/h1-7
• PCB No. 30
• 0BYA65Q6C2
• DTXSID7073482
• SCHEMBL2932603
• CHEMBL1797263
• UNII-0BYA65Q6C2
• DTXCID9039076
• Q27236587
• PCB No. 30 100 microg/mL in Isooctane
• MTLMVEWEYZFYTH-UHFFFAOYSA-N
• PCB No. 30 10 microg/mL in Cyclohexane
• PCB No. 30 10 microg/mL in Isooctane
• DB-191966
• G90950

• MDL： MFCD00152900
• Inchi： 1S/C12H7Cl3/c13-9-6-10(14)12(11(15)7-9)8-4-2-1-3-5-8/h1-7H
• InChI Key： MTLMVEWEYZFYTH-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=CC=CC=1)Cl)Cl

Computed Properties

• Exact Mass: 255.96100
• Monoisotopic Mass: 255.961
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 0A^2

Experimental Properties

• Density: 1.351±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 63 ºC
• Boiling Point: 334.36°C (rough estimate)
• Flash Point: -4 °C
• Refractive Index: n/D1.3900-1.3940
• Solubility: Insuluble (1.7E-4 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 5.31380

2,4,6-Trichlorobiphenyl Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225,H304,H315,H336,H373,H410
• Warning Statement： P210,P261,P273,P301+P310,P331,P501
• Hazardous Material transportation number：UN 2315
• WGK Germany：2
• Hazard Category Code： R11;R33;R38;R50/53;R65;R67
• Safety Instruction： 60-61-62
• Hazardous Material Identification：
• HazardClass：9
• PackingGroup：II
• Packing Group：II
• Risk Phrases：R11
• Packing Group：II

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Chlorinated biphenyls
• Pesticide Chemicals Pesticide Active Ingredients Standard Substances

Additional information on 2,4,6-Trichlorobiphenyl

Recent Advances in the Study of 2,4,6-Trichlorobiphenyl (CAS: 35693-92-6): Implications for Environmental and Health Sciences

2,4,6-Trichlorobiphenyl (CAS: 35693-92-6) is a polychlorinated biphenyl (PCB) congener that has garnered significant attention due to its persistence in the environment and potential health risks. Recent studies have focused on understanding its environmental fate, toxicological mechanisms, and potential remediation strategies. This research brief synthesizes the latest findings to provide a comprehensive overview of the current state of knowledge regarding this compound.

A study published in Environmental Science & Technology (2023) investigated the degradation pathways of 2,4,6-Trichlorobiphenyl in soil and water systems. The researchers employed advanced analytical techniques, including gas chromatography-mass spectrometry (GC-MS) and liquid chromatography-tandem mass spectrometry (LC-MS/MS), to identify intermediate degradation products. The study revealed that microbial degradation plays a crucial role in the breakdown of this compound, with specific bacterial strains showing high efficacy in reducing its concentration.

In the realm of toxicology, a recent paper in Toxicology and Applied Pharmacology (2024) explored the molecular mechanisms underlying the hepatotoxic effects of 2,4,6-Trichlorobiphenyl. Using in vitro models, the researchers demonstrated that this PCB congener induces oxidative stress and mitochondrial dysfunction in hepatocytes. These findings are particularly relevant for understanding the potential health impacts of chronic exposure to this compound, especially in populations living near contaminated sites.

Another significant development is the application of nanotechnology for the remediation of 2,4,6-Trichlorobiphenyl. A study in Nano Letters (2023) reported the successful use of iron-based nanoparticles to degrade this compound in aqueous solutions. The nanoparticles exhibited high reactivity and selectivity, offering a promising approach for large-scale environmental cleanup efforts. This research highlights the potential of emerging technologies to address persistent organic pollutants like 2,4,6-Trichlorobiphenyl.

In conclusion, recent studies on 2,4,6-Trichlorobiphenyl (CAS: 35693-92-6) have advanced our understanding of its environmental behavior, toxicological effects, and potential remediation strategies. These findings underscore the need for continued research to mitigate the risks associated with this persistent pollutant. Future studies should focus on developing more efficient degradation methods and assessing the long-term health impacts of exposure to this compound.